2-(6-Chloro-2-methylpyridin-3-yl)acetic acid
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Overview
Description
“2-(6-Chloro-2-methylpyridin-3-yl)acetic acid” is a chemical compound with the molecular formula C8H8ClNO2 . It is a solid substance and has a molecular weight of 185.61 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C8H8ClNO2 .Physical and Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 185.61 . The compound should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthesis and Structural Studies
- 2-(6-Chloro-2-methylpyridin-3-yl)acetic acid has been utilized in the synthesis of various chemical compounds. For example, it plays a role in the synthesis of 1,3,4-oxadiazoles, which are derived from 2-chloropyridine-5-acetic acid, demonstrating insecticidal activity (Holla et al., 2004).
- It is also involved in the preparation of (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids from 2-aminopyridines, showcasing the potential for molecular conformations in solutions and crystal forms (Chui et al., 2004).
Crystal Structure Analysis
- The compound's crystal structure has been studied, particularly in derivatives like fluroxypyr. Such studies reveal insights into molecular interactions and network formation in crystals (Park et al., 2016).
Reactivity and Chemical Oxidation
- Research on the oxidation reactivity of derivatives of this compound, like 2-(pyridin-2-yl)-N,N-diphenylacetamides, has been conducted. These studies contribute to understanding the chemical behavior under different conditions and the formation of various products (Pailloux et al., 2007).
Synthesis of Novel Derivatives
- The compound is instrumental in synthesizing new derivatives with potential applications in various fields. For instance, it is used in developing unique indoloketopiperazine derivatives via the Ugi reaction (Ghandi et al., 2012).
Interaction Studies and Coordination Chemistry
- Studies have been conducted on its interaction with other compounds, such as its role in forming salts and cocrystals, providing valuable insights into molecular interactions and crystal chemistry (Pan et al., 2015).
Applications in Organometallic Chemistry
- The compound has been used in the synthesis and study of organometallic complexes, such as iridium(III) bis-cyclometallated complexes, providing insights into their structures and properties (Sie et al., 2008).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-(6-chloro-2-methylpyridin-3-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-5-6(4-8(11)12)2-3-7(9)10-5/h2-3H,4H2,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDTGOJBKHDOHHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)Cl)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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